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Compound of Interest

Compound Name: 1-Bromo-4-iodobenzene-13C6
Cat. No.: B1144398
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Bromo-4-iodobenzene-13Cs, a
stable isotope-labeled compound valuable in advanced research and drug development. This
document details its chemical and physical properties, synthesis, and key applications, with a
focus on its role as a tracer and internal standard in quantitative analyses.

Chemical Identity and Physical Properties

1-Bromo-4-iodobenzene-3Cs is a heavy-isotope labeled version of 1-bromo-4-iodobenzene,
where all six carbon atoms in the benzene ring are the 13C isotope. This isotopic labeling
makes it an invaluable tool for a variety of analytical techniques.
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Property Value Reference
CAS Number 1261170-84-6 [1]
Molecular Formula 13C6HaBrl
Molecular Weight 284.83 g/mol
White to off-white crystalline
Appearance , (2]
solid
Melting Point 89-93 °C (for non-labeled) [3]
N ) 120-122 °C at 14 mmHg (for
Boiling Point [3]
non-labeled)

N Insoluble in water; soluble in
Solubility ] [4]
organic solvents

Synthesis and Purification

While a specific detailed protocol for the synthesis of 1-Bromo-4-iodobenzene-3Cs is not
readily available in published literature, a common and adaptable method involves a
Sandmeyer-type reaction starting from a 13C-labeled precursor. The synthesis of the non-
labeled analogue typically starts from 4-bromoaniline.[5] For the 13Cs version, the synthesis
would logically start from 3Ce-aniline or a related 13Ce-benzene derivative.

A generalized synthetic pathway is as follows:

1. NaNOz, H2S0a4 \ 3.Kl
2. Diazotization »| 13C6-Arenediazonium Salt) 4. Sandmeyer-type Reaction =K ]
N Spike with N Sample Preparation g g . Quantification based on
@ 1-Bromo-4-iodobenzene-13C6 (e.g., Extraction) LC-MS or GC-MS Analysis Isotope Ratio
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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